Cas no 23394-16-3 (Cholest-5-en-3-ol (3b)-, 3,3'-decanedioate)
23394-16-3 structure
Product Name:Cholest-5-en-3-ol (3b)-, 3,3'-decanedioate
CAS No:23394-16-3
MF:C64H106O4
MW:939.524060726166
CID:268612
PubChem ID:56843220
Update Time:2025-04-19
Cholest-5-en-3-ol (3b)-, 3,3'-decanedioate Chemical and Physical Properties
Names and Identifiers
-
- Cholest-5-en-3-ol (3b)-, 3,3'-decanedioate
- Bis(cholest-5-en-3beta-yl) sebacate
- bis[(3S,8S,9S,10R,13R,14S,17R)-17-[(1R)-1,5-dimethylhexyl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] decanedioate
- DTXSID901318944
- 23394-16-3
- SCHEMBL8608988
- EINECS 245-633-5
- NS00051413
- Dicholesteryl sebacate
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- Inchi: 1S/C64H106O4/c1-43(2)19-17-21-45(5)53-29-31-55-51-27-25-47-41-49(33-37-61(47,7)57(51)35-39-63(53,55)9)67-59(65)23-15-13-11-12-14-16-24-60(66)68-50-34-38-62(8)48(42-50)26-28-52-56-32-30-54(46(6)22-18-20-44(3)4)64(56,10)40-36-58(52)62/h25-26,43-46,49-58H,11-24,27-42H2,1-10H3/t45-,46-,49+,50+,51+,52+,53-,54-,55+,56+,57+,58+,61+,62+,63-,64-/m1/s1
- InChI Key: WUHFQANUEHARLW-VXOVUZAMSA-N
- SMILES: O(C(CCCCCCCCC(=O)O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21)=O)[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21
Computed Properties
- Exact Mass: 938.80911186g/mol
- Monoisotopic Mass: 938.80911186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 68
- Rotatable Bond Count: 23
- Complexity: 1630
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 16
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 20.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- Density: 1.02
- Boiling Point: 837.8°Cat760mmHg
- Flash Point: 399.8°C
- Refractive Index: 1.534
Cholest-5-en-3-ol (3b)-, 3,3'-decanedioate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
23394-16-3 (Cholest-5-en-3-ol (3b)-, 3,3'-decanedioate) Related Products
- 303-43-5(Cholesteryl oleate)
- 1062-96-0(Cholesteryl hexanoate)
- 604-33-1(Cholesterol Linoleate)
- 601-34-3(Cholesteryl palmitate)
- 521-13-1(Cholesteryl N-Butyrate)
- 1908-11-8(Cholesterol Laurate)
- 1989-52-2(Cholesterol myristate)
- 633-31-8([(8S,9R,10R,13R,14S)-10,13-Dimethyl-17-(6-methylheptan-2-yl)-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] propanoate)
- 604-35-3(Cholesterol 3-Acetate)
- 853-23-6(dehydroisoandrosterone 3-acetate)
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